Cas no 62747-02-8 (Benzoic acid, 3,5-diamino-4-methyl-, 1-methylethyl ester)

• Product Name: Benzoic acid, 3,5-diamino-4-methyl-, 1-methylethyl ester
• CAS No: 62747-02-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 433366
• PubChem ID: 22411267
• Update Time: 2025-04-19

Benzoic acid, 3,5-diamino-4-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-diamino-4-methyl-, 1-methylethyl ester
• propan-2-yl 3,5-diamino-4-methylbenzoate
• SCHEMBL5924235
• DTXSID30625568
• 62747-02-8

• Inchi： 1S/C11H16N2O2/c1-6(2)15-11(14)8-4-9(12)7(3)10(13)5-8/h4-6H,12-13H2,1-3H3
• InChI Key： DZAHJZSBTYPXIM-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(C)=C(C=1)N)N)=O)C(C)C

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34